1-[(2,4-Difluorophenyl)methyl]piperidin-4-ol

• IUPAC Name: 1-[(2,4-difluorophenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C12H15F2NO/c13-10-2-1-9(12(14)7-10)8-15-5-3-11(16)4-6-15/h1-2,7,11,16H,3-6,8H2
• InChI Key: OOHWQQRRJBOFKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H15F2NO
• Molecular Weight: 227.25 g/mol

Description

“1-[(2,4-Difluorophenyl)methyl]piperidin-4-ol” is a compound that is related to the piperidine class of compounds. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent years. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Heterocyclic compounds play a significant part in the pharmaceutical industry, and one of the most common in their structure is the piperidine cycle.

Chemical Reactions Analysis

Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Scientific Research Applications

Crystal Structure and Molecular Interactions

• Crystal Structure Analysis : A study analyzed the crystal structure of a compound related to 1-[(2,4-Difluorophenyl)methyl]piperidin-4-ol, focusing on its cation-anion interactions and hydrogen-bond formations, which contribute to the crystal packing in the unit cell. This analysis aids in understanding the molecular geometry and intermolecular interactions of such compounds (Jasinski et al., 2009).

Synthesis and Chemical Properties

• Synthesis and Antimicrobial Activity : Research on the synthesis of 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, including those related to 1-[(2,4-Difluorophenyl)methyl]piperidin-4-ol, revealed their potential antimicrobial activity against various pathogenic strains, highlighting the compound's relevance in developing new antimicrobial agents (Mallesha & Mohana, 2014).

• Research on Synthesis Techniques : A study detailed the synthesis process of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride using piperidine-4-carboxylic acid and ethyl carbonochloridate, providing insights into efficient synthesis methods for related compounds (Zheng Rui, 2010).

Applications in Medicinal Chemistry

• Influence on Molecular Geometry : A study explored the influence of methyl substituent and N-oxide formation on the geometry and intermolecular interactions of 1-(phenoxyethyl)piperidin-4-ol derivatives, which are structurally similar to 1-[(2,4-Difluorophenyl)methyl]piperidin-4-ol. This research contributes to the understanding of how structural modifications can impact the molecular properties and potential medicinal applications of such compounds (Żesławska et al., 2020).

• Design of Selective Estrogen Receptor Modulators : Research into the design of novel Selective Estrogen Receptor Modulators (SERMs) involved the synthesis of chiral 1-((4-(2-(dialkylamino)ethoxy)phenyl)(2-hydroxynaphthalen-1-yl)methyl)piperidin-4-ols, related to the compound . This highlights its potential role in developing new therapeutics targeting estrogen receptors (Yadav et al., 2011).

Tautomeric Equilibrium and Chemical Properties

• Tautomeric Equilibrium Study : A research project investigated the tautomeric properties of 4-((phenylimino)methyl)naphthalen-1-ol and its analogs, including those structurally similar to 1-[(2,4-Difluorophenyl)methyl]piperidin-4-ol. The study used molecular spectroscopy, X-ray crystallographic analysis, and quantum-chemical calculations to understand how structural changes affect tautomeric equilibrium (Deneva et al., 2013).

Mechanism of Action

Target of Action

The primary target of 1-[(2,4-Difluorophenyl)methyl]piperidin-4-ol is the Mitogen-activated protein kinase 14 (MAPK14) . MAPK14 is a protein that plays a crucial role in cellular responses to cytokines and stress .

Mode of Action

The compound interacts with its target, MAPK14, by binding to it . .

Biochemical Pathways

MAPK14 is involved in various cellular processes, including inflammation, cell growth, and apoptosis .

Result of Action

Given the compound’s target, it can be hypothesized that it may influence cellular processes regulated by MAPK14, such as inflammation, cell growth, and apoptosis .

Future Directions

The medicinal properties of piperidine derivatives, including “1-[(2,4-Difluorophenyl)methyl]piperidin-4-ol”, need to be explored further for the treatment of various pathological conditions. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.